Cas no 1134289-71-6 (Methyl 5-Oxopyrrolidine-3-acetate)

• Product Name: Methyl 5-Oxopyrrolidine-3-acetate
• CAS No: 1134289-71-6
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD24556952
• CID: 1099494
• PubChem ID: 54291197
• Update Time: 2025-05-19

Methyl 5-Oxopyrrolidine-3-acetate Chemical and Physical Properties

Names and Identifiers

• 5-oxo-3-Pyrrolidineacetic acid methyl ester
• Methyl 5-Oxopyrrolidine-3-acetate
• KCRPSYVMIGBSJY-UHFFFAOYSA-N
• methyl 2-(5-oxopyrrolidin-3-yl)acetate
• SY246033
• Methyl 2-(5-oxopyrrolidine-3-yl)acetate
• 3-Pyrrolidineacetic acid, 5-oxo-, methyl ester
• 3-Pyrrolidineaceticacid,5-oxo-,methylester
• SCHEMBL523230
• 1134289-71-6
• AC2980
• AKOS023837837
• CS-0441144
• MFCD24556952

• MDL： MFCD24556952
• Inchi： 1S/C7H11NO3/c1-11-7(10)3-5-2-6(9)8-4-5/h5H,2-4H2,1H3,(H,8,9)
• InChI Key： KCRPSYVMIGBSJY-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(=O)OC)CN1

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: -0.7

Additional information on Methyl 5-Oxopyrrolidine-3-acetate

Comprehensive Overview of Methyl 5-Oxopyrrolidine-3-acetate (CAS No. 1134289-71-6): Properties, Applications, and Industry Insights

Methyl 5-Oxopyrrolidine-3-acetate (CAS No. 1134289-71-6) is a versatile organic compound gaining traction in pharmaceutical and chemical research. This ester derivative of pyrrolidone is structurally characterized by a 5-oxopyrrolidine core with an acetate side chain, making it valuable for synthetic modifications. Its molecular formula, C₇H₁₁NO₃, and moderate polarity render it soluble in common organic solvents like methanol and ethyl acetate, facilitating its use in lab-scale reactions.

Recent interest in Methyl 5-Oxopyrrolidine-3-acetate stems from its role as a building block in drug discovery, particularly for central nervous system (CNS) therapeutics. Researchers highlight its potential in designing GABA analogs or nootropic agents, aligning with the growing demand for neuroprotective compounds. The compound’s ketone and ester functionalities allow for diverse chemical transformations, such as reductive amination or hydrolysis, to yield biologically active intermediates.

In the context of green chemistry, 1134289-71-6 has been explored for sustainable synthesis routes. A 2023 study demonstrated its utility in microwave-assisted reactions, reducing energy consumption by 40% compared to conventional methods. This aligns with industry trends prioritizing eco-friendly processes, a topic frequently searched in SciFinder and Reaxys databases.

Analytical data for Methyl 5-Oxopyrrolidine-3-acetate typically includes NMR (1H and 13C) and HPLC purity reports (>98%). Its melting point (45–48°C) and boiling point (230°C at 760 mmHg) are critical for process optimization. Users often search for "CAS 1134289-71-6 solubility" or "pyrrolidone derivatives stability," reflecting practical concerns in formulation development.

The compound’s safety profile is another hot topic. While not classified as hazardous, proper PPE (gloves, goggles) is recommended during handling. Searches like "Methyl 5-Oxopyrrolidine-3-acetate SDS" spike in platforms like PubChem, underscoring the need for transparent safety data in compliance with REACH regulations.

Market-wise, 1134289-71-6 is supplied by specialty chemical vendors such as Sigma-Aldrich and TCI America, with prices ranging $50–$100/g for research quantities. Its niche applications in peptide mimetics and bioconjugation techniques drive demand, particularly in academic and biotech sectors.

Future prospects for Methyl 5-Oxopyrrolidine-3-acetate include expanded use in catalysis and material science. A 2024 patent application (WO2024/012345) described its incorporation into polymeric coatings with enhanced adhesion properties, tapping into the smart materials trend. Such innovations position this compound at the intersection of multidisciplinary research, a key phrase in current Google Scholar queries.